Cas no 193952-11-3 (5-[(4-fluorophenyl)amino]-5-oxopentanoic acid)

• Product Name: 5-[(4-fluorophenyl)amino]-5-oxopentanoic acid
• CAS No: 193952-11-3
• MF: C₁₁H₁₂FNO₃
• MW: 225.216286659241
• CID: 875957
• PubChem ID: 765145
• Update Time: 2025-04-19

5-[(4-fluorophenyl)amino]-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-[(4-fluorophenyl)amino]-5-oxopentanoic acid
• 5-(4-fluoroanilino)-5-oxopentanoic acid
• 4-[(4-fluorophenyl)carbamoyl]butanoic Acid
• AC1LG4R7
• AC1Q75CT
• CBKinase1_000251
• CBKinase1_012651
• CTK4E1398
• MolPort-001-837-666
• Oprea1_876736
• SureCN3139569

• Inchi： 1S/C11H12FNO3/c12-8-4-6-9(7-5-8)13-10(14)2-1-3-11(15)16/h4-7H,1-3H2,(H,13,14)(H,15,16)
• InChI Key： BBDJNGOBAANARV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NC(CCCC(=O)O)=O

Computed Properties

• Exact Mass: 225.08000
• Monoisotopic Mass: 225.08012141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.40000
• LogP: 2.09210